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Compound of Interest

Compound Name: 5-Methyl-5-nonanol

Cat. No.: B1582256 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of 5-Methyl-5-nonanol. The following procedural guidance is designed to facilitate safe

laboratory operations and ensure proper disposal, building a foundation of trust in our

commitment to laboratory safety beyond the product itself.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 5-Methyl-5-nonanol is provided

below for easy reference.[1][2][3]

Property Value

Molecular Formula C₁₀H₂₂O

Molecular Weight 158.28 g/mol

Appearance Colorless liquid

Boiling Point 201.3°C at 760 mmHg

Flash Point 81.1°C

Density 0.82 g/cm³

CAS Number 33933-78-7
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling 5-Methyl-5-
nonanol. While specific breakthrough times for 5-Methyl-5-nonanol are not available,

recommendations are based on guidelines for handling aliphatic alcohols.

PPE Category Recommendation Rationale

Eye Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield should be used in

addition to goggles if there is a

significant splash hazard.

Protects against splashes

which can cause serious eye

damage.

Hand Protection

Chemical-resistant gloves such

as Nitrile, Neoprene, or Butyl

rubber.

Prevents skin contact which

can cause irritation. As specific

breakthrough times are not

available, it is crucial to inspect

gloves before each use and

replace them immediately if

signs of degradation appear.

Respiratory Protection

Use in a well-ventilated area. If

engineering controls are

insufficient or if exposure limits

are exceeded, a full-face

respirator with appropriate

cartridges should be used.

Prevents respiratory irritation

from vapors.

Body Protection

A flame-resistant lab coat

should be worn and kept fully

buttoned.

Protects against skin contact

from splashes.

Footwear Closed-toe shoes. Protects feet from spills.

Occupational Exposure Limits (OELs)
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Specific occupational exposure limits for 5-Methyl-5-nonanol have not been established.

However, for a structurally similar tertiary alcohol, tert-Butyl alcohol (CAS 75-65-0), the

following limits have been set and can be used as a conservative guideline. It is important to

note that these are for a different compound and should be used for guidance only.

Organization TWA (8-hour) STEL (15-minute)

NIOSH REL 100 ppm (300 mg/m³) 150 ppm (450 mg/m³)

OSHA PEL 100 ppm (300 mg/m³) -

ACGIH TLV 100 ppm (300 mg/m³) -

NIOSH: National Institute for Occupational Safety and Health; OSHA: Occupational Safety and

Health Administration; ACGIH: American Conference of Governmental Industrial Hygienists;

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit.[4][5][6]

Operational and Disposal Plans
Handling and Storage Protocol

Engineering Controls: Always handle 5-Methyl-5-nonanol in a well-ventilated area,

preferably within a chemical fume hood.

Personal Protective Equipment: Before beginning work, ensure all recommended PPE is

worn correctly.

Dispensing: When transferring the chemical, use appropriate tools to avoid splashes and the

generation of aerosols.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Disposal Plan
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5-Methyl-5-nonanol is a non-halogenated organic solvent and should be disposed of as

chemical waste.[7][8][9]

Waste Collection: Collect waste 5-Methyl-5-nonanol in a dedicated, properly labeled, and

sealed container for non-halogenated organic waste.[7][10] Do not mix with halogenated

solvents, as this will increase disposal costs.[9]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name "5-Methyl-5-nonanol".[7]

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.[10]

Disposal Method: Arrange for the disposal of the waste through a licensed chemical waste

disposal company. This may involve incineration at a permitted facility.[8] Do not dispose of

down the drain.[7][11]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. The rinsed container can then be disposed

of according to institutional guidelines.

Emergency Procedures
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and water for at least 15

minutes. Seek medical attention if irritation

persists.[12][13]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[12][13]

Ingestion

Do not induce vomiting. Rinse mouth with water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[14]

Spill

Evacuate the area. Remove all sources of

ignition. Ventilate the area. Absorb the spill with

an inert material (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[12]

[15]

Experimental Workflow
The following diagram outlines the standard workflow for the safe handling of 5-Methyl-5-
nonanol from receipt to disposal.
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Caption: Workflow for Safe Handling of 5-Methyl-5-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 5-methyl-5-nonanol | CAS#:33933-78-7 | Chemsrc [chemsrc.com]

2. 5-Methyl-5-nonanol | C10H22O | CID 141860 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 5-Nonanol, 5-methyl- [webbook.nist.gov]

4. CDC - NIOSH Pocket Guide to Chemical Hazards - tert-Butyl alcohol [cdc.gov]

5. tert-Butyl alcohol - IDLH | NIOSH | CDC [cdc.gov]

6. 1988 OSHA PEL Project - tert-Butyl Alcohol | NIOSH | CDC [archive.cdc.gov]

7. braun.matse.illinois.edu [braun.matse.illinois.edu]

8. nipissingu.ca [nipissingu.ca]

9. hazardouswasteexperts.com [hazardouswasteexperts.com]

10. campusoperations.temple.edu [campusoperations.temple.edu]

11. 7.2 Organic Solvents | Environment, Health and Safety [ehs.cornell.edu]

12. cfaessafety.osu.edu [cfaessafety.osu.edu]

13. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

14. Alcohol Toxicity Treatment & Management: Prehospital Care, Emergency Department
Care, Consultations [emedicine.medscape.com]

15. uml.edu [uml.edu]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
5-Methyl-5-nonanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582256#personal-protective-equipment-for-
handling-5-methyl-5-nonanol]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1582256?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/33933-78-7_80164.html
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-5-nonanol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-6-8-10(3%2C11)9-7-5-2/h11H%2C4-9H2%2C1-3H3
https://www.cdc.gov/niosh/npg/npgd0078.html
https://www.cdc.gov/niosh/idlh/75650.html
https://archive.cdc.gov/www_cdc_gov/niosh/pel88/75-65.html
https://braun.matse.illinois.edu/files/2018/02/Non-Halogenated-Organic-Solids.pdf
https://www.nipissingu.ca/sites/default/files/2019-06/NU%20Hazardous%20Materials%20Disposal%20Guide.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Non-Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://cfaessafety.osu.edu/sites/safety/files/imce/isopropyl%20alcohol%20SOP-final.docx
https://www.cdc.gov/niosh/npg/firstaid.html
https://emedicine.medscape.com/article/812411-treatment
https://emedicine.medscape.com/article/812411-treatment
https://www.uml.edu/docs/SOP%20for%20handling%20IPA%20revised%20may%2012%202020_tcm18-325930.docx
https://www.benchchem.com/product/b1582256#personal-protective-equipment-for-handling-5-methyl-5-nonanol
https://www.benchchem.com/product/b1582256#personal-protective-equipment-for-handling-5-methyl-5-nonanol
https://www.benchchem.com/product/b1582256#personal-protective-equipment-for-handling-5-methyl-5-nonanol
https://www.benchchem.com/product/b1582256#personal-protective-equipment-for-handling-5-methyl-5-nonanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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